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Compound of Interest

Compound Name: Cyclohexanone oxime

Cat. No.: B123875 Get Quote

For researchers and professionals in the scientific community, the proper management and

disposal of chemical waste is a cornerstone of laboratory safety and environmental

responsibility. Cyclohexanone oxime, a key intermediate in industrial processes, requires

meticulous handling and adherence to specific disposal protocols to mitigate potential hazards.

This guide provides essential, step-by-step procedures for the safe disposal of cyclohexanone
oxime, ensuring the well-being of laboratory personnel and the protection of our environment.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, it is imperative to be familiar with the inherent

hazards of cyclohexanone oxime. The compound is harmful if swallowed and may cause

irritation to the skin, eyes, and respiratory tract.[1][2] In case of accidental exposure, prompt

first aid measures are critical.[1][3][4]

Personal Protective Equipment (PPE):

Eye Protection: Safety glasses with side-shields or chemical safety goggles are mandatory.

[4]

Hand Protection: Handle with compatible protective gloves.[4]

Body Protection: A lab coat or other protective clothing should be worn to prevent skin

contact.[1]
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Respiratory Protection: If dust formation is likely, use a NIOSH-approved N95 or P1 dust

mask.[1]

In Case of a Spill:

Evacuate non-essential personnel from the area.[3]

Wear appropriate PPE.[1][3]

Carefully sweep or vacuum the spilled solid material, avoiding dust generation.[1][2][3]

Collect the spilled material in a suitable, labeled, and closed container for disposal.[1][3][4]

Do not allow the product to enter drains or sewer systems.[1][4][5]

Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous

waste.

Step-by-Step Disposal Procedure
The disposal of cyclohexanone oxime must be conducted in strict accordance with all federal,

state, and local environmental regulations.[1] It is classified as a chemical waste that requires

special handling.

Waste Collection:

Collect all waste cyclohexanone oxime, including unused or expired material and any

contaminated items (e.g., weighing paper, gloves, and cleaning materials), in a designated

and clearly labeled hazardous waste container.

The container must be compatible with the chemical and have a secure lid.

Label the container with "Hazardous Waste" and the full chemical name, "Cyclohexanone
Oxime."

Waste Storage:
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Store the hazardous waste container in a designated, well-ventilated, and secure area,

away from incompatible materials such as strong oxidizing agents and strong acids.[6][7]

Keep the container tightly closed when not in use.[1][4]

Engage a Licensed Waste Disposal Company:

The disposal of cyclohexanone oxime must be handled by a licensed and qualified

hazardous waste disposal company.[3][8]

Provide the disposal company with a complete and accurate Safety Data Sheet (SDS) for

cyclohexanone oxime.

Preferred Disposal Method:

Controlled incineration in a permitted hazardous waste incinerator is the preferred method

of disposal.[8] This ensures the complete destruction of the chemical.

Empty Container Disposal:

Empty containers that held cyclohexanone oxime should be treated as hazardous waste

unless they have been triple-rinsed with an appropriate solvent.[8][9]

The rinsate from the cleaning process must be collected and disposed of as hazardous

waste.[8][9]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for cyclohexanone
oxime.
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Property Value Reference

Physical State
Crystalline Powder, Crystals,

or Chunks
[7]

Color Off-white to beige-brownish [7]

Melting Point 86-89 °C [7]

Boiling Point 206-210 °C [7]

Flash Point 100 - 110 °C [1][5]

Autoignition Temperature 265 °C [2]

Water Solubility <0.1 g/100 mL at 20 °C [7]

Acute Toxicity, Oral (H302) Harmful if swallowed [3][5]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

cyclohexanone oxime.
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Start: Cyclohexanone Oxime Waste Generated

1. Collect Waste
(Solid & Contaminated Materials)

2. Label Container
('Hazardous Waste', 'Cyclohexanone Oxime')

3. Store in Designated Area
(Secure, Ventilated, Away from Incompatibles)

4. Contact Licensed
Hazardous Waste Disposal Company

5. Provide Safety Data Sheet (SDS)

6. Arrange for Waste Pickup & Transport

7. Preferred Disposal:
Controlled Incineration

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of cyclohexanone oxime waste.
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of

cyclohexanone oxime, fostering a secure working environment and upholding their

commitment to environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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